Cas no 1438-12-6 (1-Bromo-3-methyl-2-butanol)

1-Bromo-3-methyl-2-butanol structure
1-Bromo-3-methyl-2-butanol structure
Product Name:1-Bromo-3-methyl-2-butanol
CAS No:1438-12-6
MF:C5H11BrO
MW:167.044241189957
MDL:MFCD20622422
CID:1059237
PubChem ID:13102052
Update Time:2025-04-20

1-Bromo-3-methyl-2-butanol Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-3-methyl-2-butanol
    • 1-bromo-3-methyl-butan-2-ol
    • EN300-301399
    • DB-311942
    • 1-bromo-3-methylbutan-2-ol
    • BAA43812
    • 1438-12-6
    • SCHEMBL6403248
    • MDL: MFCD20622422
    • Inchi: 1S/C5H11BrO/c1-4(2)5(7)3-6/h4-5,7H,3H2,1-2H3
    • InChI Key: BTPUKUMEVJBTRZ-UHFFFAOYSA-N
    • SMILES: BrCC(C(C)C)O

Computed Properties

  • Exact Mass: 165.99933g/mol
  • Monoisotopic Mass: 165.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 45.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 20.2Ų

1-Bromo-3-methyl-2-butanol Pricemore >>

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